2-(Naphthalen-1-ylcarbamoyl)-6-nitrobenzoic acid
Overview
Description
2-(Naphthalen-1-ylcarbamoyl)-6-nitrobenzoic acid, also known as NNC 55-0396, is a selective antagonist of the GluN1/GluN2B subtype of N-methyl-D-aspartate (NMDA) receptors. This compound has gained significant attention in scientific research due to its potential therapeutic applications in neurological and psychiatric disorders.
Mechanism Of Action
2-(Naphthalen-1-ylcarbamoyl)-6-nitrobenzoic acid 55-0396 selectively blocks the GluN1/GluN2B subtype of NMDA receptors, which are involved in synaptic plasticity, learning, and memory. By inhibiting these receptors, 2-(Naphthalen-1-ylcarbamoyl)-6-nitrobenzoic acid 55-0396 reduces the overactivation of glutamate signaling, which is implicated in the pathophysiology of various neurological and psychiatric disorders.
Biochemical and Physiological Effects:
2-(Naphthalen-1-ylcarbamoyl)-6-nitrobenzoic acid 55-0396 has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and traumatic brain injury. This compound also reduces inflammation and oxidative stress in the brain, which are associated with neurodegenerative diseases. Additionally, 2-(Naphthalen-1-ylcarbamoyl)-6-nitrobenzoic acid 55-0396 has been shown to have antidepressant and anxiolytic effects in animal models of depression and anxiety disorders.
Advantages And Limitations For Lab Experiments
2-(Naphthalen-1-ylcarbamoyl)-6-nitrobenzoic acid 55-0396 is a highly selective antagonist of the GluN1/GluN2B subtype of NMDA receptors, which makes it a valuable tool for studying the role of these receptors in various neurological and psychiatric disorders. However, this compound has limited water solubility, which can make it difficult to administer in vivo. Additionally, 2-(Naphthalen-1-ylcarbamoyl)-6-nitrobenzoic acid 55-0396 has a relatively short half-life, which may require frequent dosing in preclinical studies.
Future Directions
Future research on 2-(Naphthalen-1-ylcarbamoyl)-6-nitrobenzoic acid 55-0396 should focus on its potential therapeutic applications in various neurological and psychiatric disorders. Specifically, studies should investigate the efficacy of this compound in clinical trials for Alzheimer's disease, Parkinson's disease, schizophrenia, and depression. Additionally, future research should explore the molecular mechanisms underlying the neuroprotective and cognitive-enhancing effects of 2-(Naphthalen-1-ylcarbamoyl)-6-nitrobenzoic acid 55-0396, which may lead to the development of novel therapeutics for these disorders.
Scientific Research Applications
2-(Naphthalen-1-ylcarbamoyl)-6-nitrobenzoic acid 55-0396 has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders, including Alzheimer's disease, Parkinson's disease, schizophrenia, and depression. This compound has been shown to improve cognitive function, reduce inflammation, and protect against neuronal damage in preclinical studies.
properties
IUPAC Name |
2-(naphthalen-1-ylcarbamoyl)-6-nitrobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H12N2O5/c21-17(13-8-4-10-15(20(24)25)16(13)18(22)23)19-14-9-3-6-11-5-1-2-7-12(11)14/h1-10H,(H,19,21)(H,22,23) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DNNHWRZBVXBAIU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2NC(=O)C3=C(C(=CC=C3)[N+](=O)[O-])C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H12N2O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20308535 |
Source
|
| Record name | NSC204801 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20308535 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
336.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Naphthalen-1-ylcarbamoyl)-6-nitrobenzoic acid | |
CAS RN |
81395-54-2 |
Source
|
| Record name | NSC204801 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=204801 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | NSC204801 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20308535 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-(1-NAPHTHYL)-6-NITROPHTHALAMIC ACID | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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